Cas no 55877-79-7 (5-Chloro-2-methoxybenzonitrile)

• Product Name: 5-Chloro-2-methoxybenzonitrile
• CAS No: 55877-79-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD00052867
• CID: 89878
• PubChem ID: 2800979
• Update Time: 2025-04-18

5-Chloro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxybenzonitrile
• 4-Chloro-1,2-diMethylbenzene
• 4-Chloro-2-cyanoanisole
• 2-Methoxy-5-chlorobenzonitrile
• 5-Chloro-2-methoxy-benzonitrile
• 5-CHLORO-O-ANISONITRILE
• LREABOKKLIVXNA-UHFFFAOYSA-N
• Benzonitrile, 5-chloro-2-methoxy-
• 5-chloro-2-methoxybenzenecarbonitrile
• PubChem3662
• KSC490Q4J
• LREABOKKLIVXNA-UHFFFAOYSA-
• SBB055247
• CL8226
• STL553960
• BBL100326
• TRA003
• MFCD00052867
• DTXSID30384204
• EN300-1707354
• CS-W017825
• SY047038
• A830848
• InChI=1/C8H6ClNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• SCHEMBL945003
• FS-2668
• AC-33569
• 55877-79-7
• Z56871715
• FT-0620261
• AKOS000113854
• BB 0244141
• DTXCID00335228
• DB-052813

• MDL： MFCD00052867
• Inchi： 1S/C8H6ClNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• InChI Key： LREABOKKLIVXNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OC
• BRN： 3245801

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.25
• Melting Point: 96 °C
• Boiling Point: 267 ºC
• Flash Point: 115 ºC
• Refractive Index: 1.548
• Water Partition Coefficient: Insoluble in water.
• PSA: 33.02000
• LogP: 2.22028
• Solubility: Insoluble

5-Chloro-2-methoxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides